Cas no 37159-97-0 (Proline)

Proline structure
Proline structure
Product Name:Proline
CAS No:37159-97-0
MF:C5H9NO2
MW:115.130461454391
CID:317137
Update Time:2026-05-14

Proline Chemical and Physical Properties

Names and Identifiers

    • L-Proline, labeled withtritium
    • Proline
    • Inchi: InChI=1S/C5H9NO2/c7-5(8)4-2-1-3-6-4/h4,6H,1-3H2,(H,7,8)/t4-/m0/s1
    • InChI Key: ONIBWKKTOPOVIA-BYPYZUCNSA-N
    • SMILES: OC([C@@H]1CCCN1)=O

Computed Properties

  • Exact Mass: 115.063
  • Monoisotopic Mass: 115.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: -2.5
  • Topological Polar Surface Area: 49.3

Experimental Properties

  • Color/Form: Not available
  • Density: 1.35
  • Melting Point: 228-233℃
  • Boiling Point: 252.2 °C at 760 mmHg
  • Flash Point: 106.3 °C
  • Refractive Index: -85 ° (C=4, H2O)
  • PSA: 49.33000
  • LogP: 0.15180
  • Specific Rotation: -85.5 o (C=4, H2O)
  • Solubility: Not available

Proline Security Information

  • Hazardous Material transportation number:UN 2910 7
  • WGK Germany:3
  • Hazardous Material Identification: R
  • Storage Condition:2-8°C

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